Sodium dodecyl sulfate

Specification

• Description: Sodium dodecyl sulfate is an organic sodium salt that is the sodium salt of dodecyl hydrogen sulfate. It has a role as a detergent and a protein denaturant. It contains a dodecyl sulfate.; Dodecyl sulfate, [sodium salt] appears as white to pale yellow paste or liquid with a mild odor. Sinks and mixes with water. (USCG, 1999); An anionic surfactant, usually a mixture of sodium alkyl sulfates, mainly the lauryl; lowers surface tension of aqueous solutions; used as fat emulsifier, wetting agent, detergent in cosmetics, pharmaceuticals and toothpastes; also as research tool in protein biochemistry.
• CAS No.: 1334-67-4
• Molecular Formula: C12H25O4S.Na; C12H25NaO4S
• Molecular Weight: 288.38 g/mol
• IUPAC Name: sodium;dodecyl sulfate
• Standard InChI: InChI=1S/C12H26O4S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-16-17(13,14)15;/h2-12H2,1H3,(H,13,14,15);/q;+1/p-1
• Standard InChI Key: DBMJMQXJHONAFJ-UHFFFAOYSA-M
• Isomeric SMILES: CCCCCCCCCCCCOS(=O)(=O)[O-].[Na+]
• Impurities: /Impurities/ Linear alkyl sulphates of shorter and longer chain length, the main impurity being the C14-compound.
• SMILES: CCCCCCCCCCCCOS(=O)(=O)[O-].[Na+]
• Canonical SMILES: CCCCCCCCCCCCOS(=O)(=O)[O-].[Na+]
• Colorform: White or cream-colored crystals, flakes, or powder; Small, white or light-yellow crystals; White to cream-colored crystals, flakes or powde
• Melting Point: 399 to 405 °F (NTP, 1992); 205.5 °C; 204 °C